Cas no 2228798-10-3 (4-(3-bromo-2,4-dimethylphenyl)-1H-imidazole)

• Product Name: 4-(3-bromo-2,4-dimethylphenyl)-1H-imidazole
• CAS No: 2228798-10-3
• MF: C₁₁H₁₁BrN₂
• MW: 251.122441530228
• CID: 6284838
• PubChem ID: 165629435
• Update Time: 2025-10-28

4-(3-bromo-2,4-dimethylphenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-2,4-dimethylphenyl)-1H-imidazole
• EN300-1938814
• 2228798-10-3

• Inchi： 1S/C11H11BrN2/c1-7-3-4-9(8(2)11(7)12)10-5-13-6-14-10/h3-6H,1-2H3,(H,13,14)
• InChI Key： VZHWLCXPVVEJGK-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(C2=CN=CN2)=C1C

Computed Properties

• Exact Mass: 250.01056g/mol
• Monoisotopic Mass: 250.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-(3-bromo-2,4-dimethylphenyl)-1H-imidazole

Introduction to 4-(3-bromo-2,4-dimethylphenyl)-1H-imidazole (CAS No. 2228798-10-3)

4-(3-bromo-2,4-dimethylphenyl)-1H-imidazole (CAS No. 2228798-10-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the imidazole class of heterocyclic molecules, which are well-known for their broad spectrum of biological functions and therapeutic applications. The presence of a bromine substituent at the 3-position of the aromatic ring, combined with two methyl groups at the 2- and 4-positions, imparts distinct electronic and steric properties that make this molecule a promising candidate for further investigation.

The imidazole core is a nitrogen-containing heterocycle that plays a crucial role in various biological processes. Imidazole derivatives are widely recognized for their antimicrobial, antifungal, and anti-inflammatory properties. The structural motif is also prevalent in several bioactive natural products and pharmaceuticals, underscoring its importance in drug discovery. In the case of 4-(3-bromo-2,4-dimethylphenyl)-1H-imidazole, the bromine atom serves as a key functional group that can participate in various chemical transformations, including cross-coupling reactions, which are fundamental in modern synthetic organic chemistry.

Recent advancements in medicinal chemistry have highlighted the significance of aryl-substituted imidazoles in the development of novel therapeutic agents. The specific substitution pattern in 4-(3-bromo-2,4-dimethylphenyl)-1H-imidazole suggests potential interactions with biological targets such as enzymes and receptors. This compound has been studied for its potential role in modulating pathways associated with neurological disorders, cancer, and infectious diseases. The brominated aromatic ring enhances lipophilicity, which can improve membrane permeability and oral bioavailability—critical factors for drug efficacy.

One of the most compelling aspects of 4-(3-bromo-2,4-dimethylphenyl)-1H-imidazole is its utility as a building block in medicinal chemistry. The bromine atom at the 3-position allows for facile introduction of diverse functional groups through palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions enable the synthesis of complex derivatives with tailored biological properties. For instance, recent studies have demonstrated the use of this compound in generating imidazole-based inhibitors targeting protein-protein interactions involved in cancer progression.

The dimethylphenyl moiety provides steric hindrance and electronic modulation, influencing both the reactivity and selectivity of the molecule. This feature is particularly valuable in designing drugs that require precise binding to biological targets without off-target effects. The combination of these structural elements makes 4-(3-bromo-2,4-dimethylphenyl)-1H-imidazole a versatile scaffold for drug discovery efforts.

In vitro studies have begun to uncover the pharmacological profile of this compound. Initial assays suggest that it may exhibit inhibitory activity against certain kinases and transcription factors relevant to inflammatory diseases and cancer. The imidazole ring’s ability to form hydrogen bonds with nucleic acids and amino acid residues in proteins further enhances its potential as a therapeutic agent. Moreover, the presence of both bromine and methyl groups allows for further derivatization to optimize potency and selectivity.

The synthesis of 4-(3-bromo-2,4-dimethylphenyl)-1H-imidazole involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include bromination of a pre-functionalized aromatic ring followed by condensation with an appropriate imidazole precursor. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields—a critical consideration in industrial-scale drug production.

As research continues to evolve, 4-(3-bromo-2,4-dimethylphenyl)-1H-imidazole is expected to play an increasingly important role in drug discovery programs. Its unique structural features offer a rich palette for medicinal chemists to explore new therapeutic modalities. Collaborative efforts between academic researchers and pharmaceutical companies are likely to yield novel derivatives with enhanced pharmacological properties suitable for clinical development.

The growing interest in heterocyclic compounds like imidazoles underscores their significance in modern medicine. With its well-defined scaffold and accessible functionalization sites, 4-(3-bromo-2,4-dimethylphenyl)-1H-imidazole represents a valuable asset for researchers seeking to develop innovative treatments for complex diseases. Future studies will likely focus on optimizing synthetic routes, exploring structure-activity relationships (SAR), and evaluating preclinical safety profiles to advance this compound toward potential therapeutic applications.